Cas no 1369135-49-8 (1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1369135-49-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6578270
• PubChem ID: 96617960
• Update Time: 2025-05-20

1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(6-methyl-2-pyridinyl)-
• 1369135-49-8
• EN300-1830245

• Inchi： 1S/C12H15NO2/c1-9-5-4-6-10(13-9)12(11(14)15)7-2-3-8-12/h4-6H,2-3,7-8H2,1H3,(H,14,15)
• InChI Key： GESGYFUIKLDGCG-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C)=CC=C2)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 363.0±30.0 °C(Predicted)
• pka: 3.34±0.20(Predicted)

Additional information on 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid

Research Brief on 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1369135-49-8)

1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1369135-49-8) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentane-carboxylic acid scaffold substituted with a 6-methylpyridin-2-yl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid has been optimized to achieve high yields and purity, as reported in recent literature. The compound's structural features make it a versatile intermediate for further chemical modifications, enabling the exploration of its biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for subsequent biological evaluations.

In terms of pharmacological applications, preliminary studies have investigated the compound's interactions with various biological targets. Notably, its potential as an inhibitor of specific enzymes or receptors has been explored, with promising results in vitro. For instance, recent findings suggest that 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid exhibits moderate affinity towards certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings highlight the compound's potential as a starting point for the development of novel therapeutics.

Further research has delved into the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are critical for assessing its suitability as a drug candidate. Early data indicate that the compound possesses favorable physicochemical properties, such as reasonable aqueous solubility and metabolic stability, which are essential for oral bioavailability. However, additional in vivo studies are required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The therapeutic potential of 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid extends beyond its direct biological activities. Recent work has explored its use as a building block for the synthesis of more complex molecules, including prodrugs and targeted delivery systems. By leveraging its chemical versatility, researchers aim to enhance the compound's efficacy and reduce potential side effects, thereby improving its therapeutic index.

In conclusion, 1-(6-methylpyridin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1369135-49-8) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Ongoing research efforts are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in relevant disease models.